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Compound of Interest

Compound Name: Orthosphenic Acid

Cat. No.: B192019

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orthosphenic acid, a complex hexacyclic triterpenoid, is a significant phytochemical primarily
isolated from plants of the Celastraceae family, such as Tripterygium wilfordii and Salacia
chinensis.[1] These plants have a long history of use in traditional medicine, and their bioactive
constituents, including triterpenoids, are of great interest to researchers for their potential
therapeutic properties.[1][2] Accurate quantification of these compounds is crucial for the
quality control of herbal raw materials, standardization of extracts, and in the development of
new phytopharmaceuticals.

This document provides detailed application notes and protocols for the use of Orthosphenic
Acid as a reference standard in the phytochemical analysis of plant extracts. The protocols
outlined below describe a representative High-Performance Liquid Chromatography (HPLC)
method for its quantification.

Physicochemical Properties and Stability

A well-characterized reference standard is fundamental for accurate analytical measurements.
The key physicochemical properties of Orthosphenic Acid are summarized in Table 1.

Table 1: Physicochemical Data for Orthosphenic Acid Reference Standard
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Property Value Reference

Molecular Formula C30H480s5 [1]

Molecular Weight 488.7 g/mol [1]
(1R,4S,5R,8S,11R,13R,14S,1
7R,18S,20R,21R,24R)-20,21-
dihydroxy-5,8,11,14,17,24-
hexamethyl-22-

IUPAC Name [1]
oxahexacyclo[19.2.1.0? ,
18.04 , 17_05 , 14.08 ,
B3tetracosane-11-carboxylic
acid

CAS Number 86632-20-4

Appearance White to off-white solid

Purity (typical) =>98% (HPLC)

N Soluble in DMSO (e.g., 55
Solubility

mg/mL), Methanol, Ethanol.

Storage (Powder)

Store at -20°C for long-term

stability (e.g., up to 3 years).

Storage (In Solution)

Store stock solutions at -80°C
for up to 1 year. Avoid
repeated freeze-thaw cycles.

Application: Quantification of Triterpenoids in Plant
Extracts by HPLC-UV

This section details a representative protocol for the quantification of Orthosphenic Acid in a

plant matrix using a reversed-phase HPLC method with UV detection. As many triterpenoids

lack a strong chromophore, detection at low wavelengths (205-220 nm) is often necessary for

adequate sensitivity.[1][3][4]

Experimental Workflow for Phytochemical Quantification
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The overall process for quantifying a target analyte in a plant extract using an external
reference standard is depicted below. This workflow ensures accuracy and reproducibility from
sample collection to final data analysis.
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Sample Preparation

Plant Material
(e.g., dried roots)

Standard Preparation

Orthosphenic Acid

Grinding & Homogenization Reference Standard

Solvent Extraction
(e.g., Methanol, Sonication)

Prepare Stock Solution
(e.g., 1 mg/mL in Methanol)

Serial Dilutions

Centrifugation / Filtration

Calibration Standards

Final Extract for Analysis (e.g., 1-100 pg/mL)
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Calculate Final Concentration
(mg/g of plant material)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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